Cas no 497854-88-3 (2-(4-Fluorobenzoyl)-6-methylpyridine)

• Product Name: 2-(4-Fluorobenzoyl)-6-methylpyridine
• CAS No: 497854-88-3
• MF: C₁₃H₁₀FNO
• MW: 215.223006725311
• MDL: MFCD13152578
• CID: 4005135
• PubChem ID: 11344935
• Update Time: 2025-05-26

2-(4-Fluorobenzoyl)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-fluorophenyl)(6-methyl-2-pyridinyl)-
• 2-(4-Fluorobenzoyl)-6-methylpyridine
• (4-fluorophenyl)-(6-methylpyridin-2-yl)methanone
• AKOS012863923
• DS-018565
• (4-Fluorophenyl)(6-methylpyridin-2-yl)methanone
• SCHEMBL5655094
• MFCD13152578
• 497854-88-3
• CASIQBXVTYGYMW-UHFFFAOYSA-N

• MDL： MFCD13152578
• Inchi： 1S/C13H10FNO/c1-9-3-2-4-12(15-9)13(16)10-5-7-11(14)8-6-10/h2-8H,1H3
• InChI Key： CASIQBXVTYGYMW-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C=C1)(C1=NC(C)=CC=C1)=O

Computed Properties

• Exact Mass: 215.074642105Da
• Monoisotopic Mass: 215.074642105Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 30Ų

Additional information on 2-(4-Fluorobenzoyl)-6-methylpyridine

2-(4-Fluorobenzoyl)-6-methylpyridine: A Comprehensive Overview

CAS No. 497854-88-3, commonly referred to as 2-(4-Fluorobenzoyl)-6-methylpyridine, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure and properties, has garnered attention due to its potential applications in drug development and material science.

The chemical structure of 2-(4-Fluorobenzoyl)-6-methylpyridine consists of a pyridine ring substituted with a fluorobenzoyl group at the 2-position and a methyl group at the 6-position. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it a valuable compound for various synthetic and analytical studies.

Recent research has focused on the synthesis and characterization of this compound, exploring its potential as a building block in medicinal chemistry. Studies have demonstrated that the fluorine atom in the benzoyl group contributes to enhanced lipophilicity, which is advantageous for drug design targeting specific biological pathways.

In terms of applications, 2-(4-Fluorobenzoyl)-6-methylpyridine has shown promise in the development of kinase inhibitors, a critical area in oncology research. Its ability to interact with protein targets through hydrogen bonding and hydrophobic interactions makes it a candidate for further optimization in drug discovery pipelines.

Moreover, this compound has been investigated for its role in catalytic processes, particularly in organocatalysis. The pyridine ring's electron-deficient nature facilitates its use as a ligand or catalyst in asymmetric synthesis, offering new avenues for green chemistry practices.

Recent advancements in computational chemistry have enabled detailed modeling of 2-(4-Fluorobenzoyl)-6-methylpyridine's interactions with biological systems. These studies provide insights into its binding affinities and selectivity profiles, guiding further experimental work and rational drug design.

In conclusion, CAS No. 497854-88-3, or 2-(4-Fluorobenzoyl)-6-methylpyridine, stands as a versatile compound with diverse applications across multiple disciplines. Its structural features and chemical reactivity continue to be explored, promising new breakthroughs in both academic research and industrial applications.